7-[2-(dibenzylamino)ethyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 7-[2-(dibenzylamino)ethyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C22H23N5O2/c1-25-20-19(21(28)24-22(25)29)27(16-23-20)13-12-26(14-17-8-4-2-5-9-17)15-18-10-6-3-7-11-18/h2-11,16H,12-15H2,1H3,(H,24,28,29)
• InChI Key: XUVSWUUNYSIEFL-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C=N2)CCN(CC3=CC=CC=C3)CC4=CC=CC=C4

Description

7-[2-(dibenzylamino)ethyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a chemical compound that belongs to the class of purine derivatives. It is commonly referred to as DBMPD and has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

DBMPD acts as an inhibitor of the enzyme cyclic nucleotide phosphodiesterase (PDE). PDE is responsible for the breakdown of cyclic nucleotides such as cAMP and cGMP. By inhibiting PDE, DBMPD increases the levels of cAMP and cGMP in the cell, leading to various physiological effects.
Biochemical and Physiological Effects:
DBMPD has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce the formation of amyloid beta plaques in Alzheimer's disease. DBMPD has also been shown to enhance memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using DBMPD in lab experiments is its specificity towards PDE. This allows for the selective inhibition of PDE without affecting other cellular processes. However, one limitation of using DBMPD is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of DBMPD. One direction is the development of more efficient synthesis methods to improve the yield and purity of DBMPD. Another direction is the exploration of its potential applications in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of DBMPD and its effects on various cellular processes.

Synthesis Methods

The synthesis of DBMPD involves the reaction between 3-methylxanthine and dibenzylamine in the presence of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to obtain pure DBMPD. This method has been optimized over the years to improve the yield and purity of DBMPD.

Scientific Research Applications

DBMPD has been studied extensively for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. DBMPD has also been studied for its potential use as a diagnostic tool for cancer.